Cas no 58472-30-3 (4-(4-Ethoxyphenyl)butanoic acid)
58472-30-3 structure
Product Name:4-(4-Ethoxyphenyl)butanoic acid
CAS No:58472-30-3
MF:C12H16O3
MW:208.253643989563
MDL:MFCD00662535
CID:4715373
PubChem ID:3263026
Update Time:2023-08-15
4-(4-Ethoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-ethoxyphenyl)butanoic acid
- Maybridge1_007780
- Benzenebutanoic acid, 4-ethoxy-
- Oprea1_793789
- HMS563J14
- ST50976558
- 4-(4-Ethoxyphenyl)butanoic acid
-
- MDL： MFCD00662535
- Inchi： 1S/C12H16O3/c1-2-15-11-8-6-10(7-9-11)4-3-5-12(13)14/h6-9H,2-5H2,1H3,(H,13,14)
- InChI Key： KIXYFWHNYCMRDM-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=CC=1)CCCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5
4-(4-Ethoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E677453-2.5mg |
4-(4-ethoxyphenyl)butanoic Acid |
58472-30-3 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E677453-5mg |
4-(4-ethoxyphenyl)butanoic Acid |
58472-30-3 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E677453-25mg |
4-(4-ethoxyphenyl)butanoic Acid |
58472-30-3 | 25mg |
$ 185.00 | 2022-06-05 | ||
| Enamine | EN300-1840334-0.05g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 0.05g |
$348.0 | 2023-09-19 | ||
| Enamine | EN300-1840334-0.1g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 0.1g |
$364.0 | 2023-09-19 | ||
| Enamine | EN300-1840334-0.25g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 0.25g |
$381.0 | 2023-09-19 | ||
| Enamine | EN300-1840334-0.5g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 0.5g |
$397.0 | 2023-09-19 | ||
| Enamine | EN300-1840334-1.0g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1840334-2.5g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 2.5g |
$810.0 | 2023-09-19 | ||
| Enamine | EN300-1840334-5.0g |
4-(4-ethoxyphenyl)butanoic acid |
58472-30-3 | 5g |
$2858.0 | 2023-06-02 |
4-(4-Ethoxyphenyl)butanoic acid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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